Cas no 15600-08-5 (Coprostanone)

• Product Name: Coprostanone
• CAS No: 15600-08-5
• MF: C₂₇H₄₆O
• MW: 386.653548717499
• CID: 182443
• PubChem ID: 10883573
• Update Time: 2025-04-19

Coprostanone Chemical and Physical Properties

Names and Identifiers

• Coprostanone
• 3-Oxocholestane
• 5-A-CHOLESTAN-3-ONE
• 5ALPHA-CHOLESTAN-3-ONE, 97
• (5R,8R,9S,10S,13S,14S)-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-one
• 17-Oxo-5alpha-androstane
• 5A-ANDROSTAN-17-ONE
• 5A-ANDROSTANONE
• Androstan-17-one
• ANDROSTAN-17-ONE, 5A-
• cholestan-3-one
• 15600-08-5
• 3-cholestanon
• CHEBI:167166
• PESKGJQREUXSRR-ZTPZMMAUSA-N
• DTXSID301021018
• 5-beta-Cholestan-3-one
• (8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
• SCHEMBL643015
• cholestane-3-one
• 3-ketocholestane
• NSC-179403

• Inchi： 1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-20,22-25H,6-17H2,1-5H3/t19-,20?,22+,23-,24+,25+,26+,27-/m1/s1
• InChI Key： PESKGJQREUXSRR-ZTPZMMAUSA-N
• SMILES： O=C1CC[C@@]2(C)C(C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 386.35508
• Monoisotopic Mass: 386.355
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not available
• Density: 0.9610 (rough estimate)
• Melting Point: 129°C
• Boiling Point: 452.8°C (rough estimate)
• Flash Point: 219.3 °C
• Refractive Index: 1.5250 (estimate)
• PSA: 17.07
• LogP: 7.67680
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives